Cas no 139197-13-0 (1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-)

• Product Name: 1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-
• CAS No: 139197-13-0
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1273984
• Update Time: 2024-08-04

1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-
• 1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, (3aR,7aR)-rel-

• Inchi： 1S/C9H12O3/c1-9-6(5-12-8(9)11)3-2-4-7(9)10/h6H,2-5H2,1H3/t6-,9+/m0/s1
• InChI Key： OWFKAQOWJLBPKL-IMTBSYHQSA-N
• SMILES： C1(=O)[C@]2(C)[C@@]([H])(CCCC2=O)CO1

Computed Properties

• Exact Mass: 168.07866

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 330.1±25.0 °C(Predicted)
• PSA: 43.37